Cas no 44647-19-0 (2-Butenoic acid, 4-hydroxy-3-methyl-, (2E)-)

• Product Name: 2-Butenoic acid, 4-hydroxy-3-methyl-, (2E)-
• CAS No: 44647-19-0
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 6558766
• Update Time: 2025-06-27

2-Butenoic acid, 4-hydroxy-3-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-hydroxy-3-methyl-, (2E)-

• Inchi： 1S/C5H8O3/c1-4(3-6)2-5(7)8/h2,6H,3H2,1H3,(H,7,8)/b4-2+
• InChI Key： BERUOTKXCOOJJM-DUXPYHPUSA-N
• SMILES： C(O)(=O)/C=C(\C)/CO

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Melting Point: 110 °C(Solv: chloroform (67-66-3))
• Boiling Point: 320.7±25.0 °C(Predicted)
• pka: 4.71±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 2-Butenoic acid, 4-hydroxy-3-methyl-, (2E)-

4-Hydroxy-3-Methyl-2-Butenoic Acid (2E)

4-Hydroxy-3-Methyl-2-Butenoic Acid (2E), also known by its CAS number 44647-19-0, is a naturally occurring organic compound with significant biological and chemical properties. This compound belongs to the class of α,β-unsaturated carboxylic acids, which are widely found in nature and have been extensively studied for their roles in various biochemical pathways and industrial applications. The compound's structure consists of a four-carbon chain with a double bond between carbons 2 and 3, a hydroxyl group at carbon 4, and a methyl group at carbon 3, giving it the IUPAC name (E)-4-hydroxy-3-methylbut-2-enoic acid.

The (E)-configuration of this compound is particularly important as it influences its physical and chemical properties, including its solubility, reactivity, and biological activity. Recent studies have highlighted the role of α,β-unsaturated carboxylic acids like 4-hydroxy-3-methyl-2-butenoic acid in plant defense mechanisms and secondary metabolism. For instance, research published in the journal *Plant Physiology* has shown that this compound acts as a signaling molecule in response to environmental stressors such as pathogen attack and UV radiation.

In terms of synthesis, 4-hydroxy-3-methyl-2-butenoic acid can be derived from various natural sources or synthesized chemically. One notable method involves the oxidation of its corresponding alcohol precursor using oxidizing agents like potassium permanganate or enzymatic oxidation. This compound is also found in certain fruits and vegetables, where it contributes to their flavor profiles. For example, studies in the *Journal of Agricultural and Food Chemistry* have identified this compound as a key contributor to the aroma of apples and strawberries.

From an industrial perspective, 4-hydroxy-3-methyl-2-butenoic acid has potential applications in the food and pharmaceutical industries. Its ability to act as a precursor for more complex molecules makes it valuable in organic synthesis. Additionally, its role as a natural antioxidant has been explored in recent studies, with findings suggesting that it can scavenge free radicals and protect cellular components from oxidative damage.

The safety profile of 4-hydroxy-3-methyl-2-butenoic acid has also been evaluated in several toxicological studies. According to research published in *Toxicology Letters*, this compound exhibits low toxicity when administered at typical doses found in food products. However, further investigations are needed to fully understand its long-term effects on human health.

In conclusion, 4-hydroxy-3-methyl-2-butenoic acid (CAS No. 44647-19-0) is a versatile compound with diverse roles in nature and industry. Its unique chemical structure and biological properties make it an interesting subject for both fundamental research and applied sciences. As ongoing studies continue to uncover new insights into its functions and applications, this compound is poised to play an increasingly important role in various fields ranging from agriculture to medicine.